Cas no 2034397-28-7 (1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea)

• Product Name: 1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea
• CAS No: 2034397-28-7
• MF: C₁₇H₁₅N₃OS
• MW: 309.385502099991
• CID: 5376801
• Update Time: 2025-07-02

1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-[(2-thiophen-3-ylpyridin-4-yl)methyl]urea
• 1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea

• Inchi： 1S/C17H15N3OS/c21-17(20-15-4-2-1-3-5-15)19-11-13-6-8-18-16(10-13)14-7-9-22-12-14/h1-10,12H,11H2,(H2,19,20,21)
• InChI Key： WMCMYOTZUSYBNX-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1)C(NCC1C=CN=C(C2C=CSC=2)C=1)=O

Additional information on 1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea

Introduction to 1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea (CAS No. 2034397-28-7)

1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034397-28-7, represents a convergence of aromatic heterocycles and urea-based scaffolds, which are well-documented for their diverse biological activities. The structural motif incorporates a phenyl ring, a thiophene unit, and a pyridine moiety, all linked through a urea functional group. Such a configuration not only imparts unique electronic and steric properties but also opens up possibilities for modulating biological targets with high specificity.

The relevance of this compound in contemporary research is underscored by its potential applications in drug discovery. The incorporation of thiophen-3-yl and pyridin-4-yl groups into the molecular framework suggests interactions with biological receptors or enzymes that may be mediated through hydrogen bonding, π-stacking, or other non-covalent interactions. These interactions are critical for the design of molecules with enhanced binding affinity and selectivity, which are hallmarks of successful pharmacological agents.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecular structures for their pharmacological potential. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying novel bioactive scaffolds. In the case of 1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea, computational studies have suggested its potential as an inhibitor of enzymes involved in inflammatory pathways. This aligns with the growing interest in developing therapeutics that target inflammation without the side effects associated with traditional anti-inflammatory drugs.

The compound's structural features also make it an attractive candidate for further derivatization. By modifying the phenyl ring, the thiophene unit, or the pyridine moiety, researchers can explore a wide range of analogs with tailored biological activities. Such modifications can be guided by structure-activity relationship (SAR) studies, which help in optimizing potency, selectivity, and pharmacokinetic properties. The urea functional group serves as a versatile handle for further chemical transformations, allowing for the introduction of additional pharmacophores or bioisosteres.

From a synthetic perspective, 1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea exemplifies the elegance of modern synthetic organic chemistry. The synthesis involves multi-step reactions that showcase the interplay between classical organic transformations and modern catalytic methods. For instance, the introduction of the thiophene ring can be achieved through cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling, while the pyridine moiety may be incorporated via palladium-catalyzed C-H activation or other transition-metal-catalyzed processes. The final step often involves condensation reactions to form the urea linkage.

The biological evaluation of 1-phenyl-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising activities against various biological targets, including kinases and transcription factors implicated in cancer and inflammation. For instance, preliminary data suggest that this compound exhibits inhibitory effects on certain tyrosine kinases, which are known to play a role in cell proliferation and survival. These findings are particularly intriguing given the success of kinase inhibitors as therapeutic agents in oncology.

In vivo studies have further validated these findings by demonstrating efficacy in animal models of inflammation and cancer. The compound's ability to modulate inflammatory pathways has been linked to its capacity to inhibit key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Moreover, its stability in biological systems and favorable pharmacokinetic profiles make it a promising candidate for further development into an oral therapeutic agent.

The future directions for research on 1-(phenyl)-(thiophen)-(pyridine) based compounds like 1-[phenyl]-3-{[2-[(thiophene)-3]]methyl}urea are multifaceted. One key area is the exploration of its mechanism of action at a molecular level. Understanding how this compound interacts with its target proteins can provide insights into its therapeutic potential and guide the design of more potent derivatives.

Another exciting avenue is the investigation of its potential applications in precision medicine. By correlating genetic markers with responses to this compound, researchers can identify subpopulations of patients who may benefit most from therapies targeting similar molecular pathways. This approach aligns with the broader trend toward personalized medicine, where treatments are tailored to individual patients based on their genetic makeup.

The synthesis and characterization techniques used for studying 1-[(phenyl)]-{[((thiophene)-3]]methyl}urea also contribute to advancements in chemical methodology. For example, high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy play crucial roles in confirming molecular structure and purity. Additionally, X-ray crystallography has been employed to elucidate detailed three-dimensional structures of this compound and its complexes with biological targets.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which novel compounds like 1-[(phenyl)]-{[((thiophene)-3]]methyl}urea are being developed. AI algorithms can predict biological activity based on structural features, enabling researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone would allow.

In conclusion,1-[(phenyl)]-{[((thiophene)-3]]methyl}urea (CAS No. 2034397- 28 7) represents an intriguing and potentially therapeutically relevant compound. Its structural features, combined with recent advances in computational chemistry, synthetic methodologies, and AI-driven drug discovery, position it as a promising candidate for further exploration. As research continues, the full therapeutic potential of this molecule is expected to become increasingly clear, leading to new insights into disease mechanisms and innovative treatment strategies.